Cas no 2033173-36-1 (1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine)

• Product Name: 1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine
• CAS No: 2033173-36-1
• MF: C₁₈H₂₅BrFNO₅S
• MW: 466.362207174301
• MDL: MFCD31543858
• CID: 4634742
• Update Time: 2025-07-23

1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine
• 1-Piperidinecarboxylic acid, 4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]-, 1,1-dimethylethyl ester

• MDL： MFCD31543858
• Inchi： 1S/C18H25BrFNO5S/c1-18(2,3)25-17(22)21-10-8-12(9-11-21)16(26-27(4,23)24)15-13(19)6-5-7-14(15)20/h5-7,12,16H,8-11H2,1-4H3
• InChI Key： VLUQEQQSAOZQTN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(C2=C(F)C=CC=C2Br)OS(C)(=O)=O)CC1

Additional information on 1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine

Introduction to 1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine (CAS No. 2033173-36-1)

1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine, identified by the CAS number 2033173-36-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure widely recognized for its role in drug development due to its favorable pharmacokinetic properties and biological activity. The presence of multiple functional groups, including a Boc (tert-butoxycarbonyl) protecting group, a bromo substituent on the aromatic ring, and a fluorine atom, makes this molecule a versatile intermediate in synthetic chemistry.

The Boc group at the 1-position of the piperidine ring serves as a crucial protecting group for the amine functionality, ensuring stability during synthetic transformations while preventing unwanted side reactions. This protective strategy is commonly employed in multi-step synthetic routes to complex molecules, where selective functionalization is required. The 4-position of the piperidine core is linked to a complex aromatic moiety via an ether bond, which itself is derived from a 2-bromo-6-fluorophenyl group. This aromatic component introduces both electronic and steric effects that can modulate the biological activity of the compound.

The methylsulfonyl oxy (MSO) group attached to the aromatic ring further enhances the molecular complexity and potential pharmacological properties. The methylsulfonyl group is known for its ability to influence metabolic stability and binding affinity, making it a valuable feature in drug design. The overall structure of 1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine suggests it may exhibit properties relevant to central nervous system (CNS) disorders, given the prevalence of piperidine derivatives in neuropharmacology.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The incorporation of a fluorine atom at the 6-position of the phenyl ring in this compound exemplifies such an approach. Fluorine atoms can significantly alter electronic distributions, leading to improved binding interactions with biological targets. This feature has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents.

The bromo substituent on the aromatic ring adds another layer of reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many bioactive molecules. The ability to modify this bromo group provides synthetic chemists with flexibility in designing derivatives with tailored properties.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. The structural features of 1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine, particularly its combination of polar functional groups and aromatic rings, make it an attractive candidate for virtual screening against various biological targets. Such computational approaches have accelerated the discovery process by predicting binding affinities and identifying promising scaffolds for further experimental validation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Boc protecting group typically involves reaction with di-tert-butyl dicarbonate (Boc₂O) under basic conditions, followed by selective functionalization at other positions. The subsequent attachment of the 2-bromo-6-fluorophenyl moiety likely involves nucleophilic substitution or metal-catalyzed coupling reactions. Finally, the formation of the ether linkage through an MSO intermediate would require precise control over reaction conditions to avoid side products.

Given its structural complexity, this compound may serve as a key intermediate in the synthesis of more elaborate pharmaceutical agents. For instance, it could be used to develop novel kinase inhibitors or G-protein coupled receptor (GPCR) modulators. The presence of both electrophilic and nucleophilic sites allows for diverse chemical modifications, enabling chemists to explore various structural analogs.

In clinical research, derivatives of piperidine-based compounds have shown promise in treating neurological disorders such as Parkinson's disease and epilepsy. The modifications present in 1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine, including the MSO group and fluorine atom, may contribute to enhanced receptor selectivity or improved pharmacokinetic profiles. Further investigation into its biological activity could uncover new therapeutic applications.

The role of fluorine chemistry in medicinal drug development cannot be overstated. Fluorinated compounds often exhibit superior pharmacological properties compared to their non-fluorinated counterparts due to changes in lipophilicity, metabolic stability, and target affinity. The incorporation of fluorine at strategic positions within a molecule can significantly enhance its efficacy and reduce off-target effects. In this context, 1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine represents an interesting scaffold for exploring these benefits.

Moreover, advances in green chemistry have prompted researchers to develop more sustainable synthetic routes for complex molecules like this one. Catalytic methods that minimize waste and energy consumption are increasingly being adopted in industrial-scale production. Future research may focus on optimizing synthetic protocols using transition metal catalysts or biocatalysts to achieve higher atom economy and reduced environmental impact.

The versatility of this compound also extends beyond pharmaceutical applications; it could be utilized in materials science or agrochemical research where similar structural motifs are prevalent. For example, derivatives with modified MSO groups might exhibit unique electronic properties suitable for organic electronics or photoactive materials.

In conclusion,1-Boc-4-[(2-bromo-6-fluorophenyl)[(methylsulfonyl)oxy]methyl]piperidine (CAS No. 2033173-36-1) is a multifaceted compound with significant potential in drug discovery and synthetic chemistry. Its complex structure incorporates several key functional groups that enhance its utility as an intermediate for developing novel bioactive molecules. As research continues to uncover new applications for fluorinated and sulfonylated compounds,this molecule is likely to play an important role in future therapeutic innovations.